Cas no 1408076-09-4 (7-Oxa-2-azaspiro3.5nonane Hemioxalate)

• Product Name: 7-Oxa-2-azaspiro3.5nonane Hemioxalate
• CAS No: 1408076-09-4
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD16875509
• CID: 3160637
• PubChem ID: 72207342
• Update Time: 2025-11-01

7-Oxa-2-azaspiro3.5nonane Hemioxalate Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane hemioxalate
• CS-0210514
• 1408076-09-4
• 7-OXA-2-AZASPIRO[3.5]NONANE OXALATE
• VSMBQNRXPCQSJV-UHFFFAOYSA-N
• 7-OXA-2-AZASPIRO[3.5]NONANEOXALATE
• AKOS024015882
• PB16663
• DB-095672
• 7-Oxa-2-azaspiro[3.5]nonane, ethanedioate (1:1)
• 7-OXA-2-AZASPIRO[3.5]NONANE; OXALIC ACID
• SCHEMBL17417885
• 7-oxa-2-azaspiro[3.5]nonane oxalate salt
• 7-OXA-2-AZASPIRO[3.5]NONANE OXALIC ACID SALT
• AS-67384
• 7-Oxa-2-azaspiro3.5nonane Hemioxalate

• MDL： MFCD16875509
• Inchi： 1S/C7H13NO.C2H2O4/c1-3-9-4-2-7(1)5-8-6-7;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： VSMBQNRXPCQSJV-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Additional information on 7-Oxa-2-azaspiro3.5nonane Hemioxalate

Introduction to 7-Oxa-2-azaspiro3.5nonane Hemioxalate (CAS No. 1408076-09-4) in Modern Chemical and Pharmaceutical Research

7-Oxa-2-azaspiro3.5nonane Hemioxalate, identified by the chemical identifier CAS No. 1408076-09-4, represents a significant compound in the realm of medicinal chemistry and pharmaceutical innovation. This spirocyclic azapeptide derivative has garnered attention due to its unique structural properties and potential applications in drug design, particularly in the development of bioactive molecules with enhanced pharmacological profiles. The compound's intricate framework, combining an oxazoline ring with an azaspiro structure, positions it as a versatile scaffold for further chemical modifications and functionalization, making it a subject of considerable interest among researchers.

The nomenclature of 7-Oxa-2-azaspiro3.5nonane Hemioxalate reflects its complex molecular architecture, where the "Oxa" denotes the presence of an oxazoline moiety, while "2-Azaspiro3.5nonane" indicates a spirocyclic connection between an azetidinone ring and a nonane backbone. The term "Hemioxalate" suggests the presence of a dihydroxalate salt form, which is often employed to enhance solubility and stability in pharmaceutical formulations. This combination of structural features makes the compound a promising candidate for exploring novel therapeutic avenues.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit conformational rigidity, which can be leveraged to improve binding affinity and selectivity in drug interactions. The spirocyclic core of 7-Oxa-2-azaspiro3.5nonane Hemioxalate provides a stable platform for further derivatization, allowing chemists to introduce various functional groups that can modulate its biological activity. This flexibility has been exploited in the design of enzyme inhibitors, receptor antagonists, and other bioactive molecules.

One of the most compelling aspects of 7-Oxa-2-azaspiro3.5nonane Hemioxalate is its potential application in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound's ability to emulate peptide-like structures while avoiding their drawbacks, such as susceptibility to enzymatic degradation, makes it an attractive option for drug discovery programs targeting peptide-receptor interactions.

Recent studies have highlighted the compound's role in investigating novel mechanisms of action for various therapeutic indications. For instance, researchers have explored its potential as a scaffold for developing small-molecule inhibitors targeting protein-protein interactions involved in inflammatory diseases and cancer. The oxazoline moiety, a key feature of this compound, has been shown to facilitate specific binding interactions with biological targets, enhancing the compound's efficacy.

The Hemioxalate salt form of 7-Oxa-2-azaspiro3.5nonane Hemioxalate contributes to its stability and solubility, which are critical factors in pharmaceutical development. This form ensures that the compound remains viable for formulation into dosage forms suitable for clinical use. Additionally, its compatibility with various solvents and excipients makes it amenable to diverse pharmaceutical processing techniques.

From a synthetic chemistry perspective, 7-Oxa-2-azaspiro3.5nonane Hemioxalate serves as an excellent model for studying spirocyclic transformations and peptidomimetic strategies. The synthesis of this compound involves intricate organic reactions that showcase advancements in catalytic methods and asymmetric synthesis techniques. These synthetic approaches not only contribute to the production of this specific molecule but also provide insights into methodologies that can be applied to other complex scaffolds in drug discovery.

The pharmacological evaluation of 7-Oxa-2-azaspiro3.5nonane Hemioxalate has revealed promising results in preclinical studies conducted across multiple therapeutic areas. Its interaction with biological targets such as kinases and G protein-coupled receptors has been investigated, suggesting potential applications in treating conditions ranging from neurological disorders to metabolic diseases. The compound's ability to modulate these pathways without significant off-target effects underscores its therapeutic promise.

The development of 7-Oxa-2-azaspiro3.5nonane Hemioxalate also reflects broader trends in pharmaceutical research toward rational drug design and structure-based drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to optimize the compound's structure for improved efficacy and reduced toxicity. These efforts align with global initiatives aimed at accelerating the discovery and development of novel therapeutics.

In conclusion,7-Oxa-2-azaspiro3.5nonane Hemioxalate (CAS No 1408076-09-4) stands as a testament to the innovative spirit driving modern chemical biology and medicinal chemistry research。 Its unique structural features， coupled with its potential applications， make it a valuable asset in the quest for new medicines。 As research continues， further insights into its mechanisms of action and therapeutic potential are expected， paving the way for future breakthroughs。